3',5'-Dimethoxy-[1,1'-biphenyl]-3-carboxylic acid
CAS No.: 1215205-86-9
Cat. No.: VC0165576
Molecular Formula: C15H14O4
Molecular Weight: 258.273
* For research use only. Not for human or veterinary use.
![3',5'-Dimethoxy-[1,1'-biphenyl]-3-carboxylic acid - 1215205-86-9](/images/no_structure.jpg)
CAS No. | 1215205-86-9 |
---|---|
Molecular Formula | C15H14O4 |
Molecular Weight | 258.273 |
IUPAC Name | 3-(3,5-dimethoxyphenyl)benzoic acid |
Standard InChI | InChI=1S/C15H14O4/c1-18-13-7-12(8-14(9-13)19-2)10-4-3-5-11(6-10)15(16)17/h3-9H,1-2H3,(H,16,17) |
Standard InChI Key | VENATDFNKYVSGI-UHFFFAOYSA-N |
SMILES | COC1=CC(=CC(=C1)C2=CC(=CC=C2)C(=O)O)OC |
3',5'-Dimethoxy-[1,1'-biphenyl]-3-carboxylic acid is a chemical compound with the molecular formula C15H14O4 and a molecular weight of 258.27 g/mol. Its CAS number is 1215205-86-9 . This compound belongs to the biphenyl family, which is known for its diverse applications in organic synthesis and pharmaceutical research.
Synthesis and Preparation
While specific synthesis details for 3',5'-Dimethoxy-[1,1'-biphenyl]-3-carboxylic acid are not readily available in the provided sources, biphenyl derivatives are generally synthesized through methods like the Ullmann coupling reaction or Suzuki-Miyaura cross-coupling. These methods involve the reaction of aryl halides with aryl boronic acids or other organometallic reagents in the presence of a palladium catalyst .
Future Directions
Given the lack of detailed research on this specific compound, future studies could focus on its synthesis optimization, biological activity screening, and potential applications in pharmaceuticals or materials science. The presence of methoxy and carboxylic acid groups suggests potential for further functionalization and modification to enhance its properties.
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume